Cas no 2138235-23-9 (Benzenemethanesulfonamide, N,α-dimethyl-4-(1-methylethyl)-)

• Product Name: Benzenemethanesulfonamide, N,α-dimethyl-4-(1-methylethyl)-
• CAS No: 2138235-23-9
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• CID: 5289043
• PubChem ID: 165443693
• Update Time: 2025-07-02

Benzenemethanesulfonamide, N,α-dimethyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, N,α-dimethyl-4-(1-methylethyl)-
• EN300-680275
• 2138235-23-9
• N-methyl-1-[4-(propan-2-yl)phenyl]ethane-1-sulfonamide

• Inchi： 1S/C12H19NO2S/c1-9(2)11-5-7-12(8-6-11)10(3)16(14,15)13-4/h5-10,13H,1-4H3
• InChI Key： NZAUQHDKILRODM-UHFFFAOYSA-N
• SMILES： C1(C(C)S(NC)(=O)=O)=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 241.11365002g/mol
• Monoisotopic Mass: 241.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 349.5±45.0 °C(Predicted)
• pka: 11.39±0.40(Predicted)

Additional information on Benzenemethanesulfonamide, N,α-dimethyl-4-(1-methylethyl)-

Benzenemethanesulfonamide, N,α-dimethyl-4-(1-methylethyl)- (CAS No. 2138235-23-9): A Comprehensive Overview

Benzenemethanesulfonamide, N,α-dimethyl-4-(1-methylethyl)-, identified by its CAS number 2138235-23-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in medicinal chemistry and drug development.

The molecular structure of Benzenemethanesulfonamide, N,α-dimethyl-4-(1-methylethyl)- consists of a benzene ring substituted with a methanesulfonamide group at the 4-position, along with dimethyl and isopropyl substituents. This configuration imparts distinct reactivity and functionality, making it a versatile intermediate in synthetic chemistry. The presence of the sulfonamide moiety enhances its solubility in polar solvents and contributes to its biological activity.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential as antimicrobial agents, anti-inflammatory drugs, and even as precursors to more complex pharmacophores. The specific substitution pattern in Benzenemethanesulfonamide, N,α-dimethyl-4-(1-methylethyl)- makes it particularly intriguing for researchers looking to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. The sulfonamide group serves as a key pharmacophore, facilitating interactions with biological targets such as enzymes and receptors. Researchers have leveraged this property to design molecules with enhanced binding affinity and selectivity. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes implicated in inflammatory diseases.

The synthesis of Benzenemethanesulfonamide, N,α-dimethyl-4-(1-methylethyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to construct the desired molecular framework. The efficiency of these synthetic routes is crucial for large-scale production and further functionalization.

Recent advancements in computational chemistry have also contributed to the understanding of the reactivity and properties of this compound. Molecular modeling studies allow researchers to predict how Benzenemethanesulfonamide, N,α-dimethyl-4-(1-methylethyl)- interacts with biological targets at the atomic level. This information is invaluable for designing experiments and optimizing drug candidates.

The pharmacological profile of Benzenemethanesulfonamide, N,α-dimethyl-4-(1-methylethyl)- has been explored through both in vitro and in vivo studies. In vitro assays have revealed its potential as an inhibitor of various enzymes relevant to human health conditions. For example, preliminary data suggest that it may interfere with the activity of enzymes involved in metabolic pathways associated with diabetes and obesity.

In vivo studies have provided further insights into its biological effects. Animal models have been used to evaluate its safety profile and efficacy in treating specific conditions. These studies have highlighted its potential as a lead compound for further development into therapeutic agents. However, additional research is needed to fully understand its mechanism of action and long-term effects.

The versatility of Benzenemethanesulfonamide, N,α-dimethyl-4-(1-methylethyl)- extends beyond its use as an intermediate in drug development. It has also been explored as a building block for materials science applications. Its unique chemical properties make it suitable for designing polymers and coatings with enhanced durability and functionality.

The future direction of research on this compound is likely to focus on expanding its applications and improving synthetic methodologies. Efforts are underway to develop more efficient synthetic routes that minimize waste and reduce costs. Additionally, researchers are investigating new derivatives to enhance their biological activity and therapeutic potential.

In conclusion, Benzenemethanesulfonamide, N,α-dimethyl-4-(1-methylethyl)- (CAS No. 2138235-23-9) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its complex structure and unique properties make it a valuable tool for researchers seeking to develop novel therapeutics and advanced materials. As our understanding of its chemistry and biology continues to grow, so too will its potential applications across various scientific disciplines.